Cas no 388072-12-6 (5-Isoxazolemethanamine,3-(2-methylpropyl)-)

• Product Name: 5-Isoxazolemethanamine,3-(2-methylpropyl)-
• CAS No: 388072-12-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 298829
• PubChem ID: 6484233
• Update Time: 2025-06-07

5-Isoxazolemethanamine,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine,3-(2-methylpropyl)-
• 3-(2-Methylpropyl)-5-aminomethylisoxazole
• C-(3-Isobutyl-isoxazol-5-yl)-methylamine
• [3-(2-methylpropyl)-1,2-oxazol-5-yl]methanamine
• 388072-12-6
• (3-Isobutylisoxazol-5-yl)methanamine
• CHEMBL4593185
• AKOS000302784
• SCHEMBL3350172

• MDL： MFCD07643261
• Inchi： 1S/C8H14N2O/c1-6(2)3-7-4-8(5-9)11-10-7/h4,6H,3,5,9H2,1-2H3
• InChI Key： XQEQBJYRBWRLCS-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(CC(C)C)=N1

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 256.6±25.0 °C at 760 mmHg
• Flash Point: 109.0±23.2 °C
• PSA: 52.05
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Isoxazolemethanamine,3-(2-methylpropyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)